1-{Thieno[3,2-c]pyridin-4-yl}azetidine

• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol
• IUPAC Name: 4-(azetidin-1-yl)thieno[3,2-c]pyridine
• InChI: InChI=1S/C10H10N2S/c1-5-12(6-1)10-8-3-7-13-9(8)2-4-11-10/h2-4,7H,1,5-6H2
• InChI Key: OAVUVZUMUVJBGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=NC=CC3=C2C=CS3

Description

1-{Thieno[3,2-c]pyridin-4-yl}azetidine is a heterocyclic compound featuring a fused thienopyridine core linked to an azetidine (four-membered saturated nitrogen-containing ring). This structure combines the aromatic and electronic properties of the thienopyridine system with the conformational constraints of the azetidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{Thieno[3,2-c]pyridin-4-yl}azetidine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-amino-4-cyano-2-thiophenecarboxamides with suitable reagents to form the thieno[3,2-c]pyridine core . This intermediate can then be further reacted with azetidine derivatives to form the final compound.

Industrial Production Methods: Industrial production of 1-{Thieno[3,2-c]pyridin-4-yl}azetidine may involve scalable synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions: 1-{Thieno[3,2-c]pyridin-4-yl}azetidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the substituents present on the thieno[3,2-c]pyridine core.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated reagents, organometallic reagents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

1-{Thieno[3,2-c]pyridin-4-yl}azetidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism by which 1-{Thieno[3,2-c]pyridin-4-yl}azetidine exerts its effects involves interactions with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological activities. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs include:

• Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate (): Replaces azetidine with a six-membered piperidine ring and adds a methyl ester group.
• 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine derivatives (): Feature chloro and substituted phenyl groups on a pyridine-thienopyridine scaffold.

Structural Differences:

• This strain may enhance electrophilic character, influencing binding to biological targets .
• Substituent Diversity: The presence of electron-withdrawing groups (e.g., -NO₂, -Br) in compounds alters electronic properties, while the methyl ester in introduces polarity and hydrogen-bonding capacity .

Physicochemical Properties

Property	1-{Thieno[3,2-c]pyridin-4-yl}azetidine (Inferred)	Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate	2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine
Molecular Weight	~234–250 (estimated)	276.35	466–545
Melting Point	Not reported	Not reported	268–287°C
Boiling Point	Not reported	437.8±45.0°C	Not reported
Density	~1.2–1.3 g/cm³ (estimated)	1.278±0.06 g/cm³	Not reported
pKa	~8–9 (estimated)	8.72±0.40	Not reported

Key Observations:

• The high melting points of compounds (268–287°C) suggest strong crystalline packing, likely due to halogen substituents (-Cl, -Br) enhancing intermolecular interactions .

Spectroscopic Data

• 1H NMR: For thienopyridine-containing analogs, aromatic protons typically appear at δ 6.85–8.31 ppm . Azetidine’s CH₂ groups may resonate at δ 3.0–4.0 ppm, distinct from piperidine’s δ 1.5–2.5 ppm signals .
• IR: Stretching frequencies for C-N (azetidine: ~1,100 cm⁻¹) and C-S (thienopyridine: ~680 cm⁻¹) are critical for structural confirmation .